Cas no 1564440-77-2 (methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate)

• Product Name: methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate
• CAS No: 1564440-77-2
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 5252586
• Update Time: 2025-06-12

methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate
• methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate
• 2-Propenoic acid, 3-[4-(difluoromethyl)phenyl]-, methyl ester

• Inchi： 1S/C11H10F2O2/c1-15-10(14)7-4-8-2-5-9(6-3-8)11(12)13/h2-7,11H,1H3/b7-4+
• InChI Key： IRTIMHMHSRDATB-QPJJXVBHSA-N
• SMILES： FC(C1C=CC(/C=C/C(=O)OC)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate

Professional Introduction to Methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate (CAS No. 1564440-77-2)

Methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate, with the CAS number 1564440-77-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications, particularly in the development of innovative therapeutic agents.

The molecular structure of methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate consists of an ester group linked to an α,β-unsaturated carbonyl system, which is further substituted with a phenyl ring bearing a difluoromethyl group. This particular arrangement imparts distinct reactivity and binding capabilities, making it a valuable building block in synthetic chemistry and drug design.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the difluoromethyl group in this molecule not only contributes to its stability but also enhances its interaction with biological targets. This has led to its investigation as a key intermediate in the synthesis of novel drugs targeting various diseases.

One of the most compelling aspects of methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate is its potential application in the development of anti-inflammatory and anti-cancer agents. The unsaturated carbonyl system and the electron-withdrawing nature of the difluoromethyl group facilitate its incorporation into molecules that can modulate critical biological pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on enzymes such as COX-2, which is a key target in managing inflammation and pain.

Moreover, the phenyl ring in methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate provides a versatile scaffold for further functionalization, allowing researchers to tailor its properties for specific therapeutic needs. This flexibility has made it a popular choice for medicinal chemists seeking to develop small-molecule inhibitors with high selectivity and efficacy.

The synthesis of methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the ester group followed by the introduction of the α,β-unsaturated carbonyl system. The final step involves substituting the phenyl ring with the difluoromethyl group, which can be achieved through various fluorination techniques. These synthetic strategies not only showcase the compound's structural complexity but also its feasibility for large-scale production.

In academic research, methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate has been employed in studies aimed at understanding molecular interactions at the atomic level. Computational chemistry methods, such as density functional theory (DFT), have been utilized to predict how this compound binds to biological targets like enzymes and receptors. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and purity of methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate. These advancements ensure that researchers can reliably study its properties and evaluate its potential as a pharmaceutical intermediate.

From a commercial perspective, the demand for high-quality intermediates like methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate is on the rise as pharmaceutical companies seek to accelerate their drug development pipelines. Suppliers specializing in fine chemicals have responded by enhancing their production capabilities and improving purification methods to meet these growing needs. This has led to increased accessibility for researchers who require this compound for their studies.

The future prospects of methyl (E)-3-[4-(difluoromethyl)phenyl]prop-2-enoate are bright, with ongoing research exploring new applications in areas such as agrochemicals and materials science. Its unique structural features make it a versatile compound that can be modified to suit different industrial requirements. As our understanding of its properties continues to expand, so too will its role in advancing scientific discovery and technological innovation.